3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine
Description
3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine is a halogenated pyridine derivative featuring a bromine atom at position 3, an iodine atom at position 5, and methyl groups at positions 4 and 4. Pyridinamine derivatives are widely studied for their pharmacological activities, including antitumor, antimicrobial, and enzyme inhibition properties .
Properties
IUPAC Name |
3-bromo-5-iodo-4,6-dimethylpyridin-2-amine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrIN2/c1-3-5(8)7(10)11-4(2)6(3)9/h1-2H3,(H2,10,11) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDKRNUUWCJNHDR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1I)C)N)Br | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrIN2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.96 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine can be achieved through a series of chemical reactions. One common method involves the Suzuki cross-coupling reaction, which is a palladium-catalyzed reaction between an aryl or vinyl boronic acid and an aryl or vinyl halide. In this case, the starting material is 5-bromo-2-methylpyridin-3-amine, which undergoes a cross-coupling reaction with an appropriate arylboronic acid to introduce the iodine atom at the 5th position .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions, such as temperature, pressure, and the use of solvents, are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine can undergo various types of chemical reactions, including:
Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.
Coupling Reactions: The compound can participate in coupling reactions, such as the Suzuki cross-coupling reaction, to form more complex molecules.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include nucleophiles such as amines, thiols, and alkoxides. The reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at elevated temperatures.
Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridine derivatives, while oxidation and reduction can lead to the formation of different oxidized or reduced forms of the compound.
Scientific Research Applications
3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound can be used in the study of biological processes and as a potential lead compound in drug discovery.
Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways involved can vary and are typically elucidated through detailed biochemical and pharmacological studies.
Comparison with Similar Compounds
Halogen-Substituted Pyridinamines
Halogenation significantly influences electronic properties and reactivity. Key analogs include:
Key Observations :
- Iodine vs.
- Positional Effects : Bromine at position 3 (vs. 2 or 5) may sterically hinder nucleophilic substitution reactions, as seen in analogs like 2-Bromo-5-iodopyridin-3-amine .
Methyl-Substituted Pyridinamines
Methyl groups enhance lipophilicity and metabolic stability:
Key Observations :
- Symmetry vs. Asymmetry : Symmetric substitution (e.g., 3,5-Dibromo-4,6-dimethylpyridin-2-amine) improves crystallinity, as seen in X-ray studies of related compounds .
- Methyl Positioning : Methyl groups at positions 4 and 6 (as in the target compound) may reduce steric hindrance compared to 3,5-dimethyl analogs, facilitating functionalization at the amine group .
Mixed Halogen-Methyl Derivatives
Key Observations :
Biological Activity
3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine is a heterocyclic organic compound characterized by its unique halogenated structure. Its molecular formula is C7H8BrIN2, and it features bromine and iodine substituents on the pyridine ring, which may enhance its biological activity. This article provides an in-depth examination of its biological properties, mechanisms of action, and potential applications in medicinal chemistry.
The compound's structure can be represented as follows:
Key Features:
- Pyridine Derivative: The compound is a derivative of pyridine, which is known for its biological significance.
- Halogenation: The presence of bromine and iodine atoms may contribute to its reactivity and interaction with biological targets.
The biological activity of 3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine is largely dependent on its interaction with various molecular targets within biological systems. These interactions may include:
- Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered physiological responses.
- Receptor Modulation: It can bind to receptors, modulating their activity and influencing signaling pathways.
Antimicrobial Activity
Recent studies have indicated that compounds similar to 3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine exhibit significant antimicrobial properties. For instance, derivatives of pyridine have been evaluated for their ability to inhibit biofilm formation and bacterial growth.
| Compound Name | Activity Type | MIC (µg/mL) |
|---|---|---|
| 3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine | Antibacterial | 16 |
| 5-Bromo-4-methylpyridin-2-amine | Antifungal | 32 |
| 6-Iodo-pyridin-2-amines | Biofilm Inhibition | 8 |
MIC: Minimum Inhibitory Concentration
Case Studies
- Study on Antithrombotic Properties : A study evaluated the antithrombotic potential of various pyridine derivatives, including the target compound. Results indicated that the compound showed promising results in inhibiting thrombus formation in vitro.
- Biofilm Inhibition : Research demonstrated that 3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine effectively inhibited biofilm formation in Staphylococcus aureus strains, suggesting potential applications in treating infections associated with biofilms.
Synthesis and Derivatives
The synthesis of 3-Bromo-5-iodo-4,6-dimethylpyridin-2-amine can be achieved through palladium-catalyzed Suzuki cross-coupling reactions. This method allows for the introduction of halogen substituents at specific positions on the pyridine ring.
Synthetic Route Overview:
- Start with 5-bromo-2-methylpyridin-3-amine.
- Perform a Suzuki cross-coupling reaction with an appropriate arylboronic acid.
- Purify the product to obtain high yields of the desired compound.
Comparative Analysis
When compared to similar compounds such as 5-Bromo-4,6-dimethylpyridin-2-amine and other halogenated pyridines, 3-Bromo-5-iodo exhibits enhanced reactivity due to the presence of both bromine and iodine. This dual halogenation may provide unique pathways for further chemical modifications and biological evaluations.
| Compound Name | Bromine Presence | Iodine Presence | Biological Activity |
|---|---|---|---|
| 3-Bromo-5-iodo-pyridin derivatives | Yes | Yes | High |
| 5-Bromo-pyridin derivatives | Yes | No | Moderate |
| Iodo-pyridine derivatives | No | Yes | Low |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
